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Compound of Interest

Compound Name: GSK163090

Cat. No.: B1672357 Get Quote

Technical Support Center: GSK163090
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during experiments with GSK163090, with a particular focus

on solubility issues.

Frequently Asked Questions (FAQs) - GSK163090
Solubility
Q1: What is the recommended solvent for preparing a stock solution of GSK163090?

A1: The recommended solvent for preparing a stock solution of GSK163090 is dimethyl

sulfoxide (DMSO).[1][2] GSK163090 is soluble in DMSO at a concentration of 14.29 mg/mL

(34.39 mM).[1] It is important to use newly opened, anhydrous DMSO, as the solvent is

hygroscopic and water absorption can negatively impact the solubility of the compound.[1]

Q2: I am observing particulate matter in my GSK163090 stock solution in DMSO. What should

I do?

A2: If you observe particulate matter, it is recommended to use ultrasonic agitation to aid

dissolution.[1] Gentle warming of the solution can also help. Ensure the vial is tightly sealed to

prevent moisture absorption. If the issue persists, it may indicate that the solubility limit has

been exceeded or that the DMSO has absorbed water.
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Q3: My GSK163090 precipitates out of solution when I dilute my DMSO stock in an aqueous

buffer for my in vitro assay. How can I prevent this?

A3: This is a common issue when diluting a hydrophobic compound from an organic solvent

into an aqueous medium. Here are several troubleshooting steps:

Serial Dilution: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions.

Pre-warm the Aqueous Buffer: Warming the aqueous buffer to 37°C before adding the

DMSO stock can help maintain solubility.

Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous buffer

while gently vortexing or stirring. This facilitates better mixing and can prevent localized high

concentrations that lead to precipitation.

Lower Final Concentration: If precipitation persists, you may need to lower the final working

concentration of GSK163090 in your assay.

Consider Co-solvents (for in vivo preparations): For in vivo studies, co-solvents are often

necessary. Formulations including PEG300, Tween-80, SBE-β-CD, or corn oil have been

used successfully.[1]

Q4: What is the stability of GSK163090 in a DMSO stock solution?

A4: When stored at -20°C, a DMSO stock solution of GSK163090 should be used within one

year. For longer-term storage of up to two years, it is recommended to store the solution at

-80°C.[1]

Quantitative Solubility Data
The following table summarizes the solubility of GSK163090 in various solvent systems.
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Solvent System Solubility Notes

DMSO 14.29 mg/mL (34.39 mM)

Ultrasonic agitation is

recommended. Use anhydrous

DMSO.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.43 mg/mL (3.44 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.43 mg/mL (3.44 mM) Results in a clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 1.43 mg/mL (3.44 mM) Results in a clear solution.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK163090 Stock Solution in DMSO

Materials:

GSK163090 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:

Bring the GSK163090 powder and anhydrous DMSO to room temperature.

Calculate the required mass of GSK163090 for your desired volume of 10 mM stock solution

(Molecular Weight: 415.54 g/mol ).

Weigh the GSK163090 powder and place it in a sterile microcentrifuge tube.
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Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Vortex the solution for 1-2 minutes to initiate dissolution.

Place the tube in a sonicator water bath for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution to confirm it is clear and free of any particulate matter.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: Dilution of GSK163090 DMSO Stock for In Vitro Cell-Based Assays

Materials:

10 mM GSK163090 stock solution in DMSO

Pre-warmed (37°C) sterile aqueous buffer or cell culture medium

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Thaw an aliquot of the 10 mM GSK163090 stock solution at room temperature.

Perform a serial dilution of the 10 mM stock in DMSO to create an intermediate stock

solution closer to your final desired concentration. This helps to minimize the final

concentration of DMSO in your assay.

Add the required volume of the intermediate GSK163090 DMSO stock to the pre-warmed

aqueous buffer or cell culture medium. It is crucial to add the DMSO stock to the aqueous

solution and not the other way around.

Immediately after adding the stock solution, gently vortex the final solution to ensure rapid

and uniform mixing.
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Visually inspect the final solution for any signs of precipitation before adding it to your

experimental setup. The final DMSO concentration in the assay should ideally be kept below

0.5% to avoid solvent-induced effects.

Visualizations
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GSK163090 Solubility Troubleshooting Workflow
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Caption: Troubleshooting workflow for GSK163090 solubility issues.
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GSK163090 Signaling Pathway
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Caption: Mechanism of action of GSK163090 as a 5-HT1A/1B/1D receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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